Cas no 155807-39-9 (Bis(2-hydroxy-3-tert-butyl-5-methylphenyl)dicyclopentane)

• Product name: Bis(2-hydroxy-3-tert-butyl-5-methylphenyl)dicyclopentane
• CAS No: 155807-39-9
• MF: C₂₇H₃₈O₂^.C₅H₁₀
• MW: 464.72232
• CID: 157980
• PubChem ID: 53438426

Bis(2-hydroxy-3-tert-butyl-5-methylphenyl)dicyclopentane Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxy-3-tert-butyl-5-methylphenyl)dicyclopentane
• 2-tert-butyl-6-[1-(3-tert-butyl-2-hydroxy-5-methylphenyl)cyclopentyl]-4-methylphenol,cyclopentane
• 2,2-(Octahydro-4,7-methano-1H-indenediyl)bis(6-tert-butyl-p-cresol)
• Phenol, 2,2-(octahydro-4,7-methano-1H-indenediyl)bis(6-(1,1-dimethylethyl)-4-methyl-
• 2,2'-(Cyclopentane-1,1-diyl)bis(6-tert-butyl-4-methylphenol)--cyclopentane (1/1)
• 155807-39-9
• DTXSID70701294

• Inchi： InChI=1S/C27H38O2.C5H10/c1-17-13-19(25(3,4)5)23(28)21(15-17)27(11-9-10-12-27)22-16-18(2)14-20(24(22)29)26(6,7)8;1-2-4-5-3-1/h13-16,28-29H,9-12H2,1-8H3;1-5H2
• InChI Key： GXOPJHGSRMIUAS-UHFFFAOYSA-N
• SMILES： C1CCCC1.CC(C1=CC(C)=CC(C2(C3C=C(C)C=C(C(C)(C)C)C=3O)CCCC2)=C1O)(C)C

Computed Properties

• Exact Mass: 464.365
• Monoisotopic Mass: 464.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.069
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 191.1°C